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Compound of Interest

Compound Name: 1-Bromo-1-methylicyclopropane

Cat. No.: B1340669

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It
is not a substitute for a formal Safety Data Sheet (SDS) and institutional safety protocols.
Always consult the official SDS from your supplier and adhere to all laboratory and
governmental safety regulations.

Executive Summary

1-Bromo-1-methylcyclopropane is a colorless, flammable liquid with a characteristic odor,
primarily utilized as a chemical intermediate in organic synthesis.[1] Its unique strained ring
structure and the presence of a bromine atom confer specific reactivity, making it a valuable
building block in the synthesis of more complex molecules.[1] However, this reactivity also
necessitates careful handling due to its associated health and safety hazards. This guide
provides a comprehensive overview of the available safety data, handling procedures, and
toxicological information for 1-Bromo-1-methylcyclopropane.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Bromo-1-
methylcyclopropane.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1340669?utm_src=pdf-interest
https://www.benchchem.com/product/b1340669?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-bromo-1-methylcyclopropane-dic2942935.html
https://www.guidechem.com/encyclopedia/1-bromo-1-methylcyclopropane-dic2942935.html
https://www.benchchem.com/product/b1340669?utm_src=pdf-body
https://www.benchchem.com/product/b1340669?utm_src=pdf-body
https://www.benchchem.com/product/b1340669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Property Value Source
CAS Number 50915-27-0 [1112]
Molecular Formula CaH7Br [1]12]
Molecular Weight 135.00 g/mol [2]
Appearance Colorless liquid [1]

Odor Distinctive odor [1]
Solubility Limited solubility in water [1]

Hazard Identification and Classification

1-Bromo-1-methylcyclopropane is classified as a hazardous substance. The primary hazards
are summarized in the table below, based on the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.

Hazard Class

GHS Classification

Hazard Statement

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapor|[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation[2]

Specific Target Organ Toxicity

Category 3 (Respiratory tract

(Single Exposure) irritation)

H335: May cause respiratory

irritation[2]

GHS Pictograms:
Flame, Exclamation mark

Signal Word: Danger[2]

Toxicological Information
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Detailed toxicological studies, including specific signaling pathways and mechanisms of toxicity
for 1-Bromo-1-methylcyclopropane, are not readily available in the public domain. The
primary known toxicological effects are irritation to the skin, eyes, and respiratory system upon
direct contact or inhalation.[2] Exposure may pose risks, and precautions should be taken to
prevent ingestion and skin irritation.[1] High temperatures can lead to the decomposition of 1-
Bromo-1-methylcyclopropane, emitting toxic fumes.[1]

Proposed Metabolic Pathway (Hypothetical)

In the absence of specific data for 1-Bromo-1-methylcyclopropane, a potential metabolic
pathway can be hypothesized based on the known metabolism of a structurally related
compound, 1-bromopropane. The metabolism of 1-bromopropane involves two main pathways:
oxidation by cytochrome P450 enzymes (primarily CYP2E1) and conjugation with glutathione
(GSH).[3][4] A similar process could be anticipated for 1-Bromo-1-methylcyclopropane.

The proposed pathway involves an initial oxidative debromination or hydroxylation of the
cyclopropyl ring, potentially leading to reactive intermediates that are then detoxified by
conjugation with glutathione.

Phase I Metabolism Phase II Metabolism Excretion

Cytochrome P450 i i Glutathione-S-transferase \ (
1-Bromo-1-methylcyclopropane Oxidation Reactive Intermediate Conjugation with GSH Glutathione Conjugate Urinary Excretion
(e.g., Hydroxylated cyclopropane) ) k

Click to download full resolution via product page

Caption: Proposed metabolic pathway of 1-Bromo-1-methylcyclopropane.

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 1-Bromo-1-
methylcyclopropane are not available in the cited literature. Safety data presented in Safety
Data Sheets are typically summaries of results from standardized tests (e.g., OECD guidelines
for toxicity testing), but the raw data and detailed methodologies are often proprietary and not
publicly disclosed.
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Safe Handling and Storage

Due to its hazardous nature, strict safety protocols must be followed when handling 1-Bromo-
1-methylcyclopropane.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye/Face Protection: Chemical safety goggles and/or a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
inhalation risk is high, a NIOSH-approved respirator with an organic vapor cartridge may be
necessary.

Engineering Controls

e Work should be conducted in a well-ventilated laboratory, with preference given to the use of
a certified chemical fume hood.

o Eyewash stations and safety showers must be readily accessible.
e Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

o Keep containers tightly closed.

First Aid Measures

The following table outlines first aid procedures in case of exposure.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1340669?utm_src=pdf-body
https://www.benchchem.com/product/b1340669?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-bromo-1-methylcyclopropane-dic2942935.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Spill and Disposal Procedures

 In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1-Bromo-1-
methylcyclopropane in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

